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Compound of Interest

Compound Name: Methyl 10-methyldodecanoate

A Technical Guide to Methyl 10-methyldodecanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of Methyl 10-methyldodecanoate,
focusing on its fundamental physicochemical properties. The information is presented to
support research and development activities where this branched-chain fatty acid methyl ester
may be of interest.

Molecular Identity and Properties

Methyl 10-methyldodecanoate is a methyl-branched fatty acid ester. Its core structure
consists of a dodecanoic acid (lauric acid) backbone with a methyl group at the 10th carbon
position, esterified with methanol.

Chemical Structure and Formula

The chemical structure and molecular formula are fundamental to understanding the
compound's reactivity, polarity, and spectral characteristics.

e Chemical Name: Methyl 10-methyldodecanoate
¢ Synonyms: Dodecanoic acid, 10-methyl-, methyl ester

o CAS Registry Number: 5129-65-7
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Quantitative Molecular Data

A summary of the key molecular data is provided in the table below. This information is critical
for analytical procedures such as mass spectrometry and for stoichiometric calculations in

experimental designs.

Parameter Value Reference
Molecular Formula C14H2802 [1][2]
Molecular Weight ( g/mol ) 228.37 [11[3]

Exact Mass (Da) 228.208930132 [1]

Hypothetical Experimental Workflow: Compound
Characterization

While specific experimental protocols for the synthesis of Methyl 10-methyldodecanoate are
not readily available in public literature, a standard workflow for the characterization and purity
assessment of a synthesized lipid ester is outlined below. This logical process ensures the
identity and quality of the compound before its use in further applications.

The following diagram illustrates a typical workflow for synthesizing and verifying a target
compound like Methyl 10-methyldodecanoate.
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Fig 1. Standard workflow for the synthesis and characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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